Cas no 259818-29-6 (Benzene,ethyl[(trimethoxysilyl)ethyl]-)

Benzene,ethyl[(trimethoxysilyl)ethyl]- is a silane coupling agent with a hybrid organic-inorganic structure, featuring both a benzene ring and a trimethoxysilyl group. This compound is primarily utilized to enhance adhesion between organic polymers and inorganic substrates, such as glass, metals, or minerals. The ethoxy groups enable hydrolysis and subsequent condensation, forming stable bonds with hydroxyl-rich surfaces, while the aromatic ethylbenzene moiety provides compatibility with organic matrices. Its key advantages include improved interfacial strength, moisture resistance, and thermal stability in composite materials. Applications span coatings, adhesives, and reinforced plastics, where it acts as a crosslinking promoter or surface modifier. The compound is typically handled under anhydrous conditions due to its moisture-sensitive alkoxy groups.

Benzene,ethyl[(trimethoxysilyl)ethyl]- structure

259818-29-6 structure

Product Name:Benzene,ethyl[(trimethoxysilyl)ethyl]-

CAS No:259818-29-6

MF:C₁₅H₂₆O₃Si

MW:282.450645923615

MDL:MFCD03411247

CID:281767

PubChem ID:74765551

Update Time:2025-10-06

Benzene,ethyl[(trimethoxysilyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

- Benzene,ethyl[(trimethoxysilyl)ethyl]-
- 2-(4-ethylphenyl)ethyl-trimethoxy-silane
- M,P-ETHYLPHENETHYLTRIMETHOXYSILANE
- m,p-ETHYLPHENETHYLTRIMETHOXYSILANE, tech-95
- 2-(3, 4-diethylphenyl)ethyl-trimethoxysilane
- 259818-29-6
- (3,4-DIETHYLPHENETHYL)TRIMETHOXYSILANE
- 2-(3,4-diethylphenyl)ethyl-trimethoxysilane
- AKOS030567807
- FS-6170
- Silane, [(ethylphenyl)ethyl]trimethoxy-
- m,p-ETHYLPHENETHYLTRIMETHOXYSILANE, tech
- UIDIHRVZQQQINK-UHFFFAOYSA-N
- MDL： MFCD03411247
- Inchi： 1S/C15H26O3Si/c1-6-14-9-8-13(12-15(14)7-2)10-11-19(16-3,17-4)18-5/h8-9,12H,6-7,10-11H2,1-5H3
- InChI Key： UIDIHRVZQQQINK-UHFFFAOYSA-N
- SMILES： [Si](CCC1C=CC(CC)=C(CC)C=1)(OC)(OC)OC

Computed Properties

Exact Mass: 508.26772
Monoisotopic Mass: 282.16512122g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 8
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7Å²

Experimental Properties

Density: 0.996
Boiling Point: 93-6°C/4mmHg
Refractive Index: 1.4776
PSA: 55.38

Benzene,ethyl[(trimethoxysilyl)ethyl]- Security Information

TSCA：No

Benzene,ethyl[(trimethoxysilyl)ethyl]- Pricemore >>

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Fluorochem	S25151-25g	m,p-Ethylphenethyltrimethoxysilane	259818-29-6	95%	25g	￡174.00	2022-02-28
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abcr	AB131056-25g	Ethylphenethyltrimethoxysilane, 95%, mixture of m,p isomers; .	259818-29-6	95%	25g	€52.00	2025-02-19
abcr	AB131056-100g	Ethylphenethyltrimethoxysilane, 95%, mixture of m,p isomers; .	259818-29-6	95%	100g	€109.00	2025-02-19
abcr	AB131056-1kg	Ethylphenethyltrimethoxysilane, 95%, mixture of m,p isomers; .	259818-29-6	95%	1kg	€588.00	2025-02-19